Cas no 1807009-85-3 (Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate
• CAS No: 1807009-85-3
• MF: C₁₂H₁₀F₆O₃
• MW: 316.19642496109
• CID: 4962481
• Update Time: 2025-06-09

Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate

• Inchi： 1S/C12H10F6O3/c1-2-21-10(20)5-7-8(12(16,17)18)3-6(4-9(7)19)11(13,14)15/h3-4,19H,2,5H2,1H3
• InChI Key： WIIOFYXKBVMOKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate

Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate (CAS No. 1807009-85-3): A Comprehensive Overview in Modern Chemical Biology

Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate, identified by its CAS number 1807009-85-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of trifluoromethyl groups and a hydroxyl moiety, make it a versatile scaffold for developing novel bioactive molecules. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in its utilization within the pharmaceutical industry.

The molecular structure of Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate consists of a phenyl ring substituted with two trifluoromethyl groups at the 2 and 4 positions, and a hydroxyl group at the 6 position. The acetic acid ester moiety attached to the phenyl ring further enhances its reactivity and solubility characteristics. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biochemical interactions.

In recent years, there has been growing interest in the development of compounds containing trifluoromethyl groups due to their ability to modulate enzyme activity and improve metabolic stability. The trifluoromethyl group is known to enhance binding affinity and selectivity, which are critical factors in drug design. Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate leverages these properties, making it a valuable intermediate in the synthesis of pharmacologically active agents.

The hydroxyl group in Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate also plays a crucial role in its biological activity. Hydroxyl-functionalized compounds are often involved in hydrogen bonding interactions with biological targets, which can influence their efficacy and selectivity. This feature makes the compound particularly interesting for applications in drug discovery, where precise targeting of biological pathways is essential.

Recent studies have highlighted the potential of Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The combination of the trifluoromethyl and hydroxyl groups provides a balanced profile for interacting with biological targets, enhancing both potency and selectivity.

The compound's chemical stability and compatibility with various synthetic methodologies also make it a preferred choice for medicinal chemists. Its ability to undergo selective modifications allows for the facile introduction of additional functional groups, enabling the creation of structurally diverse derivatives. This flexibility is crucial in optimizing drug candidates for clinical trials.

In addition to its pharmaceutical applications, Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate has shown promise in materials science research. The unique electronic properties imparted by the trifluoromethyl groups make it a suitable candidate for developing advanced materials with enhanced thermal and chemical stability. These properties are particularly valuable in applications requiring high-performance materials under extreme conditions.

The synthesis of Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate involves multi-step organic reactions that highlight its synthetic versatility. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl groups efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity and efficacy.

The growing body of research on Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate underscores its importance as a building block in chemical biology and pharmaceutical development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly critical role in designing innovative therapeutic strategies.

In conclusion, Ethyl 2,4-bis(trifluoromethyl)-6-hydroxyphenylacetate(CAS No. 1807009-85-3) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and functional groups make it an invaluable asset in drug discovery and materials science. As research progresses, we can expect to see further applications and advancements emerging from this versatile molecule.